Cas no 1261935-24-3 (5-(5-Carboxythiophen-3-yl)-2-methoxypyridine-3-carboxylic acid)

5-(5-Carboxythiophen-3-yl)-2-methoxypyridine-3-carboxylic acid is a bifunctional heterocyclic compound featuring both thiophene and pyridine moieties, each bearing a carboxylic acid group. This structure imparts versatility in coordination chemistry and organic synthesis, making it a valuable intermediate for constructing complex molecular architectures. The presence of carboxyl groups at distinct positions enhances its utility in metal-organic frameworks (MOFs), ligand design, and pharmaceutical derivatization. The methoxy group on the pyridine ring further modulates electronic properties, influencing reactivity and binding affinity. Its dual functionality allows for selective modifications, facilitating applications in catalysis, material science, and bioactive molecule development. The compound's stability and synthetic accessibility underscore its broad applicability in research and industrial contexts.

5-(5-Carboxythiophen-3-yl)-2-methoxypyridine-3-carboxylic acid structure

1261935-24-3 structure

Product Name:5-(5-Carboxythiophen-3-yl)-2-methoxypyridine-3-carboxylic acid

CAS No:1261935-24-3

MF:C₁₂H₉NO₅S

MW:279.268562078476

MDL:MFCD18317681

CID:2764535

PubChem ID:53223549

Update Time:2025-06-08

5-(5-Carboxythiophen-3-yl)-2-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2-CARBOXYTHIOPHENE-4-YL)-2-METHOXYNICOTINIC ACID
- 5-(2-Carboxythiophene-4-yl)-2-methoxynicotinic acid, 95%
- MFCD18317681
- DTXSID70687685
- 1261935-24-3
- 5-(5-Carboxythiophen-3-yl)-2-methoxypyridine-3-carboxylic acid
- MDL： MFCD18317681
- Inchi： 1S/C12H9NO5S/c1-18-10-8(11(14)15)2-6(4-13-10)7-3-9(12(16)17)19-5-7/h2-5H,1H3,(H,14,15)(H,16,17)
- InChI Key： LUJPXRFYNFAZBT-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC(=C1)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

Exact Mass: 279.02014356Da
Monoisotopic Mass: 279.02014356Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 125Å²

5-(5-Carboxythiophen-3-yl)-2-methoxypyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB324353-5 g	5-(2-Carboxythiophene-4-yl)-2-methoxynicotinic acid, 95%; .	1261935-24-3	95%	5 g	€1,159.00	2023-07-19
abcr	AB324353-5g	5-(2-Carboxythiophene-4-yl)-2-methoxynicotinic acid, 95%; .	1261935-24-3	95%	5g	€1159.00	2025-04-21